2,6-Dichloro-4-trifluoromethylphenylazide

• IUPAC Name: 2-azido-1,3-dichloro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2Cl2F3N3/c8-4-1-3(7(10,11)12)2-5(9)6(4)14-15-13/h1-2H
• InChI Key: JYKFDWQNPJJVFV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N=[N+]=[N-])Cl)C(F)(F)F
• Molecular Formula: C7H2Cl2F3N3
• DSSTOX Substance ID: DTXSID20599825
• Molecular Weight: 256.01 g/mol
• CAS RN: 133152-04-2

Description

2,6-Dichloro-4-trifluoromethylphenylazide is a synthetic compound used in scientific experiments for various applications. It is offered by several suppliers for experimental and research use.

Molecular Structure Analysis

The molecular formula of 2,6-Dichloro-4-trifluoromethylphenylazide is C7H2Cl2F3N3. Its molecular weight is 256.01 g/mol.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

. . .

Synthesis of Hydrazine Derivatives

. .

Synthesis of N-(2,6-dichloro-4-trifluoromethyl)phenyl-N′-(1-phenylethylidene) Hydrazines

. These compounds have a wide range of applications in various fields.

Synthesis of Trifluoromethylpyridines

. 2,6-Dichloro-4-trifluoromethylphenylazide can potentially be used in the synthesis of these compounds.

Pharmaceutical Applications

. 2,6-Dichloro-4-trifluoromethylphenylazide can be used in the synthesis of these compounds.

Agrochemical Applications

. 2,6-Dichloro-4-trifluoromethylphenylazide can be used in the synthesis of these compounds.

Mechanism of Action

The mechanism of action of 2,6-Dichloro-4-trifluoromethylphenylazide is not specified in the search results. As a synthetic compound, its mechanism of action would depend on the specific context of its use.

Safety and Hazards

The safety data sheet for a similar compound, 2,6-Dichloro-4-(trifluoromethyl)aniline, indicates that it is combustible, harmful if swallowed or inhaled, may cause an allergic skin reaction, and is very toxic to aquatic life with long-lasting effects. It is recommended to avoid release to the environment, use only outdoors or in a well-ventilated area, and wear protective gloves, eye protection, and face protection.

Synthesis routes and methods I

Procedure details

A solution of sodium nitrite (3.2 g) in concentrated sulphuric acid (22 ml) was added dropwise with cooling to a solution of 2,6-dichloro-4-trifluoromethylaniline (9.3 g) in glacial acetic acid (48 ml). The mixture was stirred at room temperature for half an hour and then cooled to 0°-5°. A solution of sodium azide (2.6 g) in the and the mixture stirred at 0°-5° for 1 hour and then at room temperature overnight. The mixture was poured into ice/water, extracted with dichloromethane and the extract worked up in conventional manner to give 1-azido-2,6-dichloro-4-trifluoromethylbenzene, as a red oil. A solution of this oil (25.6 g) and 2-propyn-1-ol (40 ml}in xylene (80 ml) were stirred under nitrogen and heated under reflux overnight. The mixture was cooled and the solvent was evaporated under reduced pressure. Trituration of the residue with light petroleum (bp 30°-40°) gave a crude material which was purified by filtration through silica to give [1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-1,2,3-triazol-4-yl]methanol, m.p.123°-125°.

Synthesis routes and methods II

Procedure details

A solution of sodium nitrite (3.2 g) in concentrated sulphuric acid (22 ml) was added dropwise with cooling to a solution of 2,6-dichloro-4-trifluoromethylaniline (9.3 g) in glacial acetic acid (48 ml). The mixture was stirred at room temperature for half an hour and then cooled to 0°-5°. A solution of sodium azide (2.6 g) in the minimum volume of water was added dropwise with cooling and the mixture stirred at 0°-5° for 1 hour and then at room temperature overnight. The mixture was poured into ice/water, extracted with dichloromethane and the extract worked up in conventional manner to give 1-azido-2,6-dichloro-4-trifluoromethylbenzene, as a red oil. A solution cf this oil (25.6 g) and 2-propyn-1-ol (40 ml) in xylene (80 ml) were stirred under nitrogen and heated under reflux overnight. The mixture was cooled and the solvent was evaporated under reduced pressure. Trituration of the residue with light petroleum (bp 30°-40°) gave a crude material which was purified by filtration through silica to give [1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-1,2,3-triazol-4-yl]methanol, m.p.123°-125°.